An In-Depth Technical Guide to the Chemical Structure of Vardenafil Oxopiperazine
An In-Depth Technical Guide to the Chemical Structure of Vardenafil Oxopiperazine
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of Vardenafil oxopiperazine, a known impurity of the active pharmaceutical ingredient (API) Vardenafil. This document delves into its chemical identity, synthesis, structural elucidation, and its relevance in the context of pharmaceutical development and quality control.
Introduction: The Significance of Impurity Profiling in Vardenafil Synthesis
Vardenafil, a potent and selective phosphodiesterase type 5 (PDE5) inhibitor, is the active ingredient in medications used to treat erectile dysfunction.[1][2] The synthesis of Vardenafil is a multi-step process, and like any complex chemical synthesis, it is susceptible to the formation of impurities.[3][4] Regulatory bodies such as the International Council for Harmonisation (ICH) mandate the identification and characterization of impurities in drug substances to ensure their safety and efficacy.[3] Vardenafil oxopiperazine has been identified as a process-related impurity in the bulk synthesis of Vardenafil hydrochloride trihydrate.[5] Understanding the chemical structure and formation of such impurities is paramount for optimizing synthetic routes, developing robust analytical methods for their detection and quantification, and ensuring the quality of the final drug product.
Chemical Identity and Physicochemical Properties
Vardenafil oxopiperazine is a derivative of Vardenafil where the N-ethylpiperazine moiety has been replaced by an oxopiperazine ring. This seemingly minor modification significantly alters the molecule's physicochemical properties.
| Identifier | Value | Source |
| IUPAC Name | 2-[2-ethoxy-5-(3-oxopiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one | PubChem |
| CAS Number | 448184-58-5 | Pharmaffiliates[6] |
| Molecular Formula | C₂₁H₂₆N₆O₅S | PubChem |
| Molecular Weight | 474.53 g/mol | Pharmaffiliates[6] |
| Canonical SMILES | CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNC(=O)C4)OCC)C | PubChem |
| InChI Key | YADSUUGYWVEDTR-UHFFFAOYSA-N | PubChem |
Synthesis and Formation Pathway
The formation of Vardenafil oxopiperazine is primarily attributed to the reaction of a key intermediate in the Vardenafil synthesis with oxopiperazine. Oxopiperazine itself can be present as an impurity in the N-ethylpiperazine starting material or be formed under certain reaction conditions.
The synthesis of Vardenafil oxopiperazine can be achieved in a laboratory setting for its use as a reference standard in analytical methods. The general synthetic route involves the condensation of 4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydroimidazo[5,1-f][3][7][8]triazin-2-yl)-benzenesulfonyl chloride with oxopiperazine.[5]
Caption: Synthetic pathway for Vardenafil oxopiperazine.
Experimental Protocol: Synthesis of Vardenafil Oxopiperazine
The following is a representative, detailed protocol for the synthesis of Vardenafil oxopiperazine, based on established chemical principles for sulfonamide formation.[5]
Materials:
-
4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydroimidazo[5,1-f][3][7][8]triazin-2-yl)-benzenesulfonyl chloride
-
Oxopiperazine
-
Methanol (anhydrous)
-
Triethylamine
-
Dichloromethane
-
Saturated sodium bicarbonate solution
-
Brine
-
Anhydrous magnesium sulfate
-
Silica gel for column chromatography
-
Ethyl acetate
-
Hexanes
Procedure:
-
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydroimidazo[5,1-f][3][7][8]triazin-2-yl)-benzenesulfonyl chloride (1.0 eq) in anhydrous methanol.
-
Addition of Reactants: To the stirred solution, add oxopiperazine (1.1 eq) followed by the dropwise addition of triethylamine (1.5 eq).
-
Reaction: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes).
-
Work-up: Once the reaction is complete, remove the methanol under reduced pressure. To the residue, add dichloromethane and wash with saturated sodium bicarbonate solution, followed by brine.
-
Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.
-
Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield Vardenafil oxopiperazine as a solid.
Structural Elucidation and Characterization
The definitive identification of Vardenafil oxopiperazine relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for elucidating the detailed molecular structure. While specific peak assignments for Vardenafil oxopiperazine are not widely published in publicly available literature, the expected chemical shifts can be predicted based on the structure and comparison with Vardenafil and its analogues.
Expected ¹H NMR Spectral Features:
-
Aromatic Protons: Signals corresponding to the protons on the substituted phenyl ring.
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Imidazotriazinone Core Protons: Resonances for the methyl and propyl groups attached to the core heterocyclic system.
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Oxopiperazine Ring Protons: Characteristic signals for the methylene protons of the oxopiperazine ring, which will differ from the signals of the N-ethylpiperazine group in Vardenafil. The presence of the amide carbonyl will influence the chemical shifts of the adjacent methylene protons.
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Ethoxy Group Protons: A triplet and a quartet for the ethyl group of the ethoxy substituent.
-
Amide Proton: A signal for the NH proton of the oxopiperazine ring, which would be exchangeable with D₂O.
Expected ¹³C NMR Spectral Features:
-
Signals for all 21 carbon atoms in the molecule, with the chemical shift of the carbonyl carbon in the oxopiperazine ring being a key identifier.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, confirming its elemental composition and connectivity. For Vardenafil oxopiperazine (C₂₁H₂₆N₆O₅S), the expected exact mass can be calculated. High-resolution mass spectrometry (HRMS) would provide a highly accurate mass measurement, confirming the molecular formula.
Expected Mass Spectrometry Data:
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Protonated Molecular Ion [M+H]⁺: A prominent peak corresponding to the molecular weight of Vardenafil oxopiperazine plus a proton.
-
Key Fragmentation Patterns: The fragmentation pattern in tandem MS (MS/MS) would show characteristic losses of fragments from the parent ion, which can be used to confirm the structure. For instance, cleavage of the oxopiperazine ring and the sulfonyl group would produce predictable fragment ions.
Caption: Conceptual MS fragmentation pathway of Vardenafil oxopiperazine.
Analytical Methodologies for Detection and Quantification
The presence of Vardenafil oxopiperazine in Vardenafil API is typically monitored using high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) with UV detection.[9] These methods are developed to separate Vardenafil from its known impurities, allowing for their accurate quantification.
Illustrative HPLC Method Parameters:
| Parameter | Typical Value |
| Column | C18 (e.g., 250 mm x 4.6 mm, 5 µm) |
| Mobile Phase A | Aqueous buffer (e.g., phosphate or acetate buffer) |
| Mobile Phase B | Acetonitrile or Methanol |
| Gradient | A time-programmed gradient of Mobile Phase B |
| Flow Rate | 1.0 mL/min |
| Column Temperature | 25-30 °C |
| Detection Wavelength | UV at a wavelength where both Vardenafil and the impurity have significant absorbance (e.g., ~230 nm) |
| Injection Volume | 10-20 µL |
The method would be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for its intended purpose of quality control.
Pharmacological Significance
Vardenafil oxopiperazine is considered a process-related impurity and is not expected to contribute to the therapeutic effect of Vardenafil. The structural modification, specifically the replacement of the N-ethylpiperazine with an oxopiperazine moiety, is likely to significantly alter its binding affinity to the PDE5 enzyme. The N-ethyl group of the piperazine ring in Vardenafil is known to interact with the active site of PDE5, and its replacement with a carbonyl group would change the electronic and steric properties of this part of the molecule, likely leading to a substantial decrease in or complete loss of inhibitory activity. As such, its presence in the final drug product needs to be controlled within strict limits to ensure the safety and efficacy of the medication.
Conclusion
Vardenafil oxopiperazine is a well-characterized impurity of Vardenafil, the understanding of which is crucial for the pharmaceutical industry. Its chemical structure has been elucidated through standard spectroscopic techniques, and its synthesis is understood to arise from a side reaction during the manufacturing process of the API. Robust analytical methods are essential for monitoring and controlling the levels of this and other impurities to guarantee the quality and safety of Vardenafil-containing drug products. This technical guide provides a foundational understanding for researchers and professionals involved in the development, manufacturing, and quality control of Vardenafil.
References
- Reddy, V. V., et al. (2012). Synthesis and Spectral Characterization of Related Substances of Vardenafil, an Erectile Dysfunction Drug.
- International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2).
- U.S. Patent 9,845,328 B2. (2017). Method for manufacturing of vardenafil and its salts.
- Chinese Patent CN106008524A. (2016).
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Pharmaffiliates. Vardenafil-impurities. [Link]
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Reddy, G. M., et al. (2011). Synthesis and Spectral Characterization of Related Substances of Vardenafil, an Erectile Dysfunction Drug. Taylor & Francis Online. [Link]
- U.S. Patent Application Publication US 2016/0311827 A1. (2016). The method for manufacturing of vardenafil and its salts.
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A Process For Preparing Vardenafil Hydrochloride Trihydrate. (n.d.). Quick Company. [Link]
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Pharmaffiliates. 4-Ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydro-imidazo[5,1-f][3][7][8]-triazin-2-yl)benzene-sulfonyl Chloride. [https://www.pharmaffiliates.com/en/products/amines/vardenafil-impurities/4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydro-imidazo[5,1-f][3][7][8]-triazin-2-yl)benzene-sulfonyl-chloride]([Link]3][7][8]-triazin-2-yl)benzene-sulfonyl-chloride)
- Sun, Y., et al. (2021). Isolation and identification of a novel vardenafil analogue, propoxy-vardenafil, found as an adulterant in a health supplement. Heliyon, 7(11), e08377.
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Sun, Y., et al. (2021). Isolation and identification of a novel vardenafil analogue, propoxy-vardenafil, found as an adulterant in a health supplement. ResearchGate. [Link]
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Phenomenex. (n.d.). USP Vardenafil Hydrochloride Assay and Organic Impurities on Gemini® 5 µm C18 and Gemini 5 µm NX-C18 AN-1014. [Link]
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